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Compound of Interest

Compound Name: 2-(3-Bromophenoxymethyl)oxirane

Cat. No.: B2632152

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available physical properties,
specifically the melting and boiling points, of 2-(3-Bromophenoxymethyl)oxirane (CAS
Number: 5002-98-2). Due to the limited availability of experimental data for this specific
compound, this document also includes data for a closely related isomer and outlines general
experimental protocols for its synthesis and the determination of its physical properties.

Introduction to 2-(3-Bromophenoxymethyl)oxirane

2-(3-Bromophenoxymethyl)oxirane is an organic compound containing a bromophenoxy
group attached to an oxirane (epoxide) ring. The oxirane ring is a highly reactive functional
group, making this compound a valuable intermediate in organic synthesis, particularly for the
development of pharmaceutical agents and other fine chemicals. The bromine atom on the
phenyl ring provides a site for further functionalization, for example, through cross-coupling
reactions. Understanding the physical properties of this compound is crucial for its handling,
purification, and use in subsequent reactions.

Physical Properties

Direct experimental data for the melting and boiling points of 2-(3-
Bromophenoxymethyl)oxirane (meta-isomer) is not readily available in the surveyed
literature. However, data for the structural isomer, 2-[(2-Bromophenoxy)methylJoxirane (ortho-
isomer), can provide an estimate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b2632152?utm_src=pdf-interest
https://www.benchchem.com/product/b2632152?utm_src=pdf-body
https://www.benchchem.com/product/b2632152?utm_src=pdf-body
https://www.benchchem.com/product/b2632152?utm_src=pdf-body
https://www.benchchem.com/product/b2632152?utm_src=pdf-body
https://www.benchchem.com/product/b2632152?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2632152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Melting Point Boiling Point

Compound CAS Number . . Pressure (Torr)
(°C) (°C)

2-(3-
Data not Data not

Bromophenoxym  5002-98-2 ) ] N/A
available available

ethyl)oxirane

2-[(2-
[ Data not
Bromophenoxy) 22421-56-3 ) 131[1] 3[1]
) available
methyl]oxirane

Synthesis of 2-(3-Bromophenoxymethyl)oxirane

A general and widely used method for the synthesis of aryl glycidyl ethers, such as 2-(3-
Bromophenoxymethyl)oxirane, is the Williamson ether synthesis. This involves the reaction
of a phenol with an epihalohydrin in the presence of a base.

General Synthesis Protocol

The synthesis of 2-(3-Bromophenoxymethyl)oxirane can be achieved by reacting 3-
bromophenol with epichlorohydrin or epibromohydrin.

Materials:

3-Bromophenol

Epichlorohydrin (or Epibromohydrin)

A suitable base (e.g., sodium hydroxide, potassium carbonate)

A suitable solvent (e.g., acetone, methanol, or a phase-transfer catalyst system)
Procedure:

» Dissolve 3-bromophenol in the chosen solvent in a reaction vessel equipped with a stirrer
and a reflux condenser.
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e Add the base to the solution. If using a solid base like potassium carbonate, vigorous stirring
is required.

e Add epichlorohydrin (or epibromohydrin) to the reaction mixture, typically in a slight excess.

e Heat the mixture to reflux and maintain the temperature for several hours, monitoring the
reaction progress by a suitable technique (e.g., Thin Layer Chromatography - TLC).

 After the reaction is complete, cool the mixture to room temperature.
« Filter off any solid byproducts (e.g., the salt formed from the base).
e Remove the solvent from the filtrate under reduced pressure.

e The crude product can then be purified, for example, by vacuum distillation or column
chromatography on silica gel.

Synthesis Workflow Diagram

The following diagram illustrates the general synthetic pathway for 2-(3-
Bromophenoxymethyl)oxirane.
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Caption: General workflow for the synthesis of 2-(3-Bromophenoxymethyl)oxirane.
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Experimental Protocols for Physical Property
Determination

While specific protocols for 2-(3-Bromophenoxymethyl)oxirane are not available, the
following are standard methodologies for determining the melting and boiling points of organic
compounds.

Melting Point Determination

The melting point of a solid compound is the temperature at which it changes state from solid
to liquid.

Apparatus:

¢ Melting point apparatus (e.g., Thiele tube or a digital melting point device)
o Capillary tubes

o Thermometer (calibrated)

o Sample of the purified solid compound

Procedure:

Ensure the sample is dry and finely powdered.
e Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.
e Place the capillary tube in the melting point apparatus.

e Heat the apparatus gradually, with a heating rate of about 1-2 °C per minute as the melting
point is approached.

e Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample has melted. This range is the melting point of the compound.

Boiling Point Determination
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The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid. For compounds that may decompose at atmospheric pressure, the
boiling point is often determined under reduced pressure (vacuum distillation).

Apparatus:

Distillation apparatus (e.g., short-path distillation setup for small quantities)

Heating mantle or oil bath

Thermometer (calibrated)

Vacuum source and manometer (for reduced pressure measurements)

Boiling chips
Procedure:
o Place the liquid sample in the distillation flask along with a few boiling chips.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned correctly
(just below the side arm leading to the condenser).

e If performing a vacuum distillation, connect the apparatus to a vacuum pump and a
manometer.

e Begin heating the sample gently.

e Record the temperature at which the liquid boils and a steady stream of distillate is collected.
This temperature is the boiling point at the recorded pressure.

« If the boiling point is determined at reduced pressure, it can be converted to the normal
boiling point (at 760 Torr) using a nomograph or the Clausius-Clapeyron equation, although
this is an approximation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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